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Compound of Interest

Compound Name: Undecylamine-d23

Cat. No.: B12315505 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of Undecylamine-d23, including its fundamental properties, and explores

the known applications and experimental protocols related to its non-deuterated analogue,

undecylamine.

Undecylamine-d23 is the deuterated form of undecylamine, a primary alkylamine. While

specific research on Undecylamine-d23 is limited, its primary application lies in its use as an

internal standard for mass spectrometry-based quantification of undecylamine. The deuterium

labeling provides a distinct mass shift, allowing for accurate differentiation and measurement of

the non-deuterated compound in complex biological or chemical matrices.

Core Physicochemical Properties
A summary of the key physicochemical properties for both Undecylamine-d23 and its non-

deuterated counterpart, undecylamine, is presented below. This data is crucial for handling,

storage, and application in experimental settings.
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Property Undecylamine-d23 Undecylamine

CAS Number 1219805-57-8[1][2][3] 7307-55-3[1][2][4]

Molecular Formula C₁₁D₂₃H₂N[1] C₁₁H₂₅N[4]

Molecular Weight 194.47 g/mol [2] 171.326 g/mol [4]

Appearance -
Clear colorless to slightly

yellow liquid[4]

Boiling Point - 240.6 °C at 760 mmHg[4]

Melting Point - 15-17 °C[4]

Density - 0.801 g/cm³[4]

Flash Point - 92.2 °C[4]

pKa - 10.63 (at 25℃)[4]

Applications in Research
The applications of undecylamine, and by extension the utility of Undecylamine-d23 as an

analytical tool, span various scientific domains.

Antifungal Activity
Undecylamine and its derivatives have demonstrated notable antifungal properties. The

primary mechanism of action is the disruption of the fungal cell membrane's integrity.[2] The

long, hydrophobic alkyl chain of undecylamine inserts into the lipid bilayer of the fungal cell

membrane, while the polar amine head group interacts with the phospholipid heads. This

integration disrupts the membrane's structure, leading to increased permeability, leakage of

essential intracellular components, and ultimately, cell death.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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